Cas no 85391-50-0 (1,2-Benzenedicarboxylicacid, 1,2-bis(4-methyloctyl) ester)
85391-50-0 structure
Product Name:1,2-Benzenedicarboxylicacid, 1,2-bis(4-methyloctyl) ester
CAS No:85391-50-0
MF:C26H42O4
MW:418.609288692474
CID:724313
PubChem ID:3020640
Update Time:2024-03-01
1,2-Benzenedicarboxylicacid, 1,2-bis(4-methyloctyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylicacid, 1,2-bis(4-methyloctyl) ester
- bis(4-methyloctyl) benzene-1,2-dicarboxylate
- bis(4-methyloctyl) phthalate
- Bis(4-methyloctyl)phthalat
- 1,2-Benzenedicarboxylic acid bis(4-methyloctyl) ester
- Phthalic acid bis(4-methyloctyl) ester
- Einecs 286-804-4
- 1,2-Benzenedicarboxylic acid, 1,2-bis(4-methyloctyl) ester
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- Inchi: 1S/C26H42O4/c1-5-7-13-21(3)15-11-19-29-25(27)23-17-9-10-18-24(23)26(28)30-20-12-16-22(4)14-8-6-2/h9-10,17-18,21-22H,5-8,11-16,19-20H2,1-4H3
- InChI Key: YWWKENIVKIAFNQ-UHFFFAOYSA-N
- SMILES: C1(C(OCCCC(C)CCCC)=O)=CC=CC=C1C(OCCCC(C)CCCC)=O
Computed Properties
- Exact Mass: 418.30831
- Monoisotopic Mass: 418.30831
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 18
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.6
- Topological Polar Surface Area: 52.6
Experimental Properties
- Density: 0.973
- Boiling Point: 405.7°C at 760 mmHg
- Flash Point: 216.3°C
- Refractive Index: 1.487
1,2-Benzenedicarboxylicacid, 1,2-bis(4-methyloctyl) ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
85391-50-0 (1,2-Benzenedicarboxylicacid, 1,2-bis(4-methyloctyl) ester) Related Products
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- 6422-86-2(Dioctyl Terepthalate)
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- 94-46-2(Isopentyl benzoate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
- 85-68-7(Benzyl butyl phthalate)
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